Cas no 1522662-97-0 (3-(1-isocyanatoethyl)-2,5-dimethyl-1H-pyrrole)

• Product Name: 3-(1-isocyanatoethyl)-2,5-dimethyl-1H-pyrrole
• CAS No: 1522662-97-0
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 6578356
• PubChem ID: 83529156
• Update Time: 2025-10-22

3-(1-isocyanatoethyl)-2,5-dimethyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 3-(1-isocyanatoethyl)-2,5-dimethyl-1H-pyrrole
• EN300-1866176
• 1522662-97-0

• Inchi： 1S/C9H12N2O/c1-6-4-9(8(3)11-6)7(2)10-5-12/h4,7,11H,1-3H3
• InChI Key： DNMJSHNHOXZWPY-UHFFFAOYSA-N
• SMILES： O=C=NC(C)C1C=C(C)NC=1C

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.2Ų

Additional information on 3-(1-isocyanatoethyl)-2,5-dimethyl-1H-pyrrole

Comprehensive Overview of 3-(1-isocyanatoethyl)-2,5-dimethyl-1H-pyrrole (CAS No. 1522662-97-0)

3-(1-isocyanatoethyl)-2,5-dimethyl-1H-pyrrole (CAS No. 1522662-97-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, characterized by its isocyanate functional group and pyrrole ring structure, is increasingly being explored for its role in advanced material synthesis, pharmaceutical research, and agrochemical development. Its molecular formula, C9H12N2O, and distinct structural features make it a valuable intermediate in organic synthesis.

The growing interest in 3-(1-isocyanatoethyl)-2,5-dimethyl-1H-pyrrole can be attributed to its versatility in chemical reactions. Researchers are particularly intrigued by its potential as a building block for heterocyclic compounds, which are pivotal in drug discovery and material science. The compound's isocyanate group allows for facile reactions with amines, alcohols, and other nucleophiles, enabling the creation of diverse derivatives with tailored properties. This adaptability aligns with the current trend in green chemistry, where efficient and sustainable synthetic routes are highly prioritized.

In the context of pharmaceutical applications, 3-(1-isocyanatoethyl)-2,5-dimethyl-1H-pyrrole has shown promise as a precursor for bioactive molecules. Its pyrrole core is a common motif in many natural products and drugs, contributing to its relevance in medicinal chemistry. Recent studies have explored its incorporation into small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are cutting-edge therapeutic modalities. These advancements resonate with the increasing demand for targeted therapies and precision medicine.

Another area where 3-(1-isocyanatoethyl)-2,5-dimethyl-1H-pyrrole is making waves is in the field of advanced materials. The compound's ability to form polyurethane and polyurea linkages makes it a candidate for developing high-performance polymers. These materials are sought after for their durability, flexibility, and resistance to environmental stressors, making them ideal for coatings, adhesives, and elastomers. The emphasis on sustainable materials and bio-based alternatives further underscores the compound's potential in this domain.

From a commercial perspective, the demand for 3-(1-isocyanatoethyl)-2,5-dimethyl-1H-pyrrole is expected to rise as industries seek innovative solutions to complex challenges. Its synthesis and purification processes are continually being optimized to meet the standards of high-purity chemicals, which are critical for research and industrial applications. Additionally, the compound's compatibility with automated synthesis platforms and high-throughput screening methods positions it as a valuable asset in modern laboratories.

In conclusion, 3-(1-isocyanatoethyl)-2,5-dimethyl-1H-pyrrole (CAS No. 1522662-97-0) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications, coupled with the ongoing advancements in synthetic methodologies, make it a compound of enduring interest. As research continues to uncover new possibilities, this molecule is poised to play a pivotal role in shaping the future of specialty chemicals and innovative technologies.